Cas no 606106-61-0 (Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci))
606106-61-0 structure
Product Name:Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci)
CAS No:606106-61-0
MF:C19H25N3O2S2
MW:391.550701856613
CID:2183494
PubChem ID:3153407
Update Time:2025-04-21
Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci)
- AKOS000655753
- PIPERIDINE, 1-[[(1,4,5,6,7,8-HEXAHYDRO-7-METHYL-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)THIO]ACETYL]-4-METHYL-
- 606106-61-0
- ASN 06152835
- DB-288797
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- Inchi: 1S/C19H25N3O2S2/c1-11-5-7-22(8-6-11)15(23)10-25-19-20-17(24)16-13-4-3-12(2)9-14(13)26-18(16)21-19/h11-12H,3-10H2,1-2H3,(H,20,21,24)
- InChI Key: OLHWLWSWNNSYFT-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(=N2)SCC(N2CCC(C)CC2)=O)=O)C2=C1CC(C)CC2
Computed Properties
- Exact Mass: 391.13881940Da
- Monoisotopic Mass: 391.13881940Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 115Ų
Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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